Cas no 511279-97-3 (3-2-(4,6-Diamino-2-pyrimidinyl)thioacetylaminobenzoic Acid)
511279-97-3 structure
Product Name:3-2-(4,6-Diamino-2-pyrimidinyl)thioacetylaminobenzoic Acid
CAS No:511279-97-3
Molecular Formula:C13H13N5O3S
Molecular Weight:319.339020490646
CID:5732869
3-2-(4,6-Diamino-2-pyrimidinyl)thioacetylaminobenzoic Acid Properties
Names and Identifiers
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- 3-[[2-[(4,6-Diamino-2-pyrimidinyl)thio]acetyl]amino]benzoic Acid
- Benzoic acid, 3-[[2-[(4,6-diamino-2-pyrimidinyl)thio]acetyl]amino]-
-
- InChIKey： KAYOUBRWBHYIMB-UHFFFAOYSA-N
- Inchi： 1S/C13H13N5O3S/c14-9-5-10(15)18-13(17-9)22-6-11(19)16-8-3-1-2-7(4-8)12(20)21/h1-5H,6H2,(H,16,19)(H,20,21)(H4,14,15,17,18)
- SMILES： C(O)(=O)C1=CC=CC(NC(CSC2=NC(N)=CC(N)=N2)=O)=C1
Experimental Properties
- Boiling Point: 735.2±60.0 °C(Predicted)
- pka: 4.02±0.10(Predicted)
- Density: 1.56±0.1 g/cm3(Predicted)
3-2-(4,6-Diamino-2-pyrimidinyl)thioacetylaminobenzoic Acid Pricemore >>
| Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D416748-25mg |
3-[[2-[(4,6-Diamino-2-pyrimidinyl)thio]acetyl]amino]benzoic Acid |
511279-97-3 | 25mg |
$253.00 | 2023-05-18 |
3-2-(4,6-Diamino-2-pyrimidinyl)thioacetylaminobenzoic Acid Related Literature
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Fuchen Zhang,Hongjun Kang,Yongping Bai,Bo Jiang,Yudong Huang,Li Liu RSC Adv., 2016,6, 67677-67684
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Jasmine L. Kerstetter,William M. Gramlich J. Mater. Chem. B, 2014,2, 8043-8052
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Min-Yen Ku,Shing-Jong Huang,Shou-Ling Huang,Yi-Hung Liu,Chien-Chen Lai,Shie-Ming Peng,Sheng-Hsien Chiu Chem. Commun., 2014,50, 11709-11712
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Elvia Cruz-Huerta,Samuel Fernández-Tomé,M. Carmen Arques,Lourdes Amigo,Isidra Recio,Alfonso Clemente,Blanca Hernández-Ledesma Food Funct., 2015,6, 2626-2635
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Andreas M. Wenge,Andreas Schmaunz,Uwe Kensy,Bernhard Dick Phys. Chem. Chem. Phys., 2012,14, 7076-7089
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Yang Zhou,Zi-Jun Yong,Wei Zhang,Ju-Ping Ma,Aditya Sadhanala,Ya-Meng Chen,Bo-Mei Liu,Yi Zhou,Bo Song,Hong-Tao Sun J. Mater. Chem. C, 2017,5, 2591-2596
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Jennifer A. Rodgers,William T. A. Harrison Chem. Commun., 2000, 2385-2386
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Silvia Bordiga,Francesca Bonino,Karl Petter Lillerud,Carlo Lamberti Chem. Soc. Rev., 2010,39, 4885-4927
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10. Back cover
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